![molecular formula C9H15Cl2N3O2 B6217945 7-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid dihydrochloride CAS No. 2742657-31-2](/img/no-structure.png)
7-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid dihydrochloride
Description
Imidazo[1,2-a]pyridine-7-carboxylic acid is a type of organic compound . It’s a derivative of pyridinecarboxylic acid, which is a group of organic compounds that are monocarboxylic derivatives of pyridine .
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine-7-carboxylic acid, a related compound, has been reported . It’s important to note that the structure of the specific compound you’re asking about might differ due to the presence of the aminomethyl group and two hydrochloride ions.Chemical Reactions Analysis
Imidazo[1,2-a]pyridine derivatives have been studied for their anti-inflammatory properties . They have been found to inhibit COX-2, an enzyme involved in inflammation .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For imidazo[1,2-a]pyridine-7-carboxylic acid, it has been reported to be a solid .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid dihydrochloride involves the reaction of 2-cyanomethylimidazo[1,2-a]pyridine with formaldehyde and ammonium chloride to form 7-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid. This intermediate is then reacted with hydrochloric acid to form the dihydrochloride salt of the final compound.", "Starting Materials": [ "2-cyanomethylimidazo[1,2-a]pyridine", "formaldehyde", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-cyanomethylimidazo[1,2-a]pyridine is reacted with formaldehyde and ammonium chloride in the presence of a suitable solvent and catalyst to form 7-(aminomethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-3-carboxylic acid intermediate.", "Step 2: The intermediate is then treated with hydrochloric acid to form the dihydrochloride salt of the final compound." ] } | |
CAS No. |
2742657-31-2 |
Molecular Formula |
C9H15Cl2N3O2 |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
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